Cas no 126221-40-7 (Edgeworoside C)

• Product Name: Edgeworoside C
• CAS No: 126221-40-7
• MF: C₂₄H₂₀O₁₀
• MW: 468.409607887268
• CID: 2045941
• PubChem ID: 14463050
• Update Time: 2025-04-21

Edgeworoside C Chemical and Physical Properties

Names and Identifiers

• Edgeworoside C
• G88983
• 126221-40-7
• 7-hydroxy-8-[2-oxo-7-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxychromen-8-yl]chromen-2-one

• Inchi： 1S/C24H20O10/c1-10-19(28)20(29)21(30)24(31-10)32-14-7-3-12-5-9-16(27)34-23(12)18(14)17-13(25)6-2-11-4-8-15(26)33-22(11)17/h2-10,19-21,24-25,28-30H,1H3
• InChI Key： DQEAAVKYRCHQOQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C)O)O)O)OC1=CC=C2C=CC(=O)OC2=C1C1C(=CC=C2C=CC(=O)OC=12)O

Computed Properties

• Exact Mass: 468.10564683g/mol
• Monoisotopic Mass: 468.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.611
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides